3-(3-chlorophenyl)-N-((1-(pyridin-2-yl)pyrrolidin-2-yl)methyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[(1-pyridin-2-ylpyrrolidin-2-yl)methyl]propanamide
• InChI: InChI=1S/C19H22ClN3O/c20-16-6-3-5-15(13-16)9-10-19(24)22-14-17-7-4-12-23(17)18-8-1-2-11-21-18/h1-3,5-6,8,11,13,17H,4,7,9-10,12,14H2,(H,22,24)
• InChI Key: CLVVZGWTJNRVOB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=CC=CC=N2)CNC(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

3-(3-chlorophenyl)-N-((1-(pyridin-2-yl)pyrrolidin-2-yl)methyl)propanamide is a chemical compound that has been widely studied for its potential applications in various scientific fields. The compound is also known as CPP, and it is a type of molecule that belongs to the class of amides. CPP has been found to have a variety of potential uses, including as a research tool for studying the mechanisms of various biological processes.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural similarities have been synthesized and structurally analyzed for various applications. For instance, the synthesis of novel compounds and their crystal structures have been determined, providing a foundation for understanding their chemical behavior and potential for further modification (Xue Si, 2009).

Neuroprotective Agents

N-acylaminophenothiazines, including compounds with chlorophenyl and pyridyl substitutions, have shown multifunctional profiles as effective neuroprotectants and selective butyrylcholinesterase inhibitors. These properties suggest their potential application in treating neurodegenerative diseases such as Alzheimer's (González-Muñoz et al., 2011).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of related compounds have been explored, with preliminary bioassays showing good activity against various pathogens. This suggests the potential of such compounds in developing new antimicrobial agents (Sayed & Ali, 2007).

Anti-inflammatory Applications

Compounds with pyridinyl and chlorophenyl groups have been investigated as non-acidic NSAIDs, showing significant anti-inflammatory activity. This opens avenues for their use in developing new anti-inflammatory drugs (Dassonville et al., 2008).

Anticancer and Antimicrobial Agents

The synthesis of heterocyclic compounds incorporating pyridyl, chlorophenyl, and other functional groups has demonstrated potential in anticancer and antimicrobial applications. Molecular docking studies further support their use in overcoming drug resistance in microbes (Katariya et al., 2021).